2-(2,4-dichlorophenoxy)-N-[2-(hydroxymethyl)phenyl]acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[2-(hydroxymethyl)phenyl]acetamide
• InChI: InChI=1S/C15H13Cl2NO3/c16-11-5-6-14(12(17)7-11)21-9-15(20)18-13-4-2-1-3-10(13)8-19/h1-7,19H,8-9H2,(H,18,20)
• InChI Key: QUEUTXWGRAXTSA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CO)NC(=O)COC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H13Cl2NO3
• Molecular Weight: 326.2 g/mol

Description

2-(2,4-dichlorophenoxy)-N-[2-(hydroxymethyl)phenyl]acetamide, commonly known as dicamba, is a herbicide that has been used for several decades to control broadleaf weeds in various crops. It was first introduced in the 1960s and has since become a popular herbicide due to its effectiveness against a wide range of weeds, low toxicity, and low persistence in the environment.

Mechanism of Action

Dicamba works by disrupting the growth and development of plants. It mimics the action of the plant hormone auxin, causing abnormal growth and eventually leading to the death of the plant. Dicamba is absorbed by the leaves and transported throughout the plant, causing damage to the vascular system and inhibiting the plant's ability to take up water and nutrients.
Biochemical and Physiological Effects:
Dicamba has been shown to have both biochemical and physiological effects on plants. It inhibits the activity of the enzyme phenylalanine ammonia-lyase, which is involved in the biosynthesis of lignin and other secondary metabolites. It also affects the activity of other enzymes involved in plant growth and development, such as peroxidase and polyphenol oxidase. Dicamba has been shown to cause changes in the levels of various plant hormones, including auxin, cytokinin, and gibberellin.

Advantages and Limitations for Lab Experiments

Dicamba has several advantages for use in lab experiments. It is a highly effective herbicide that can be used to control a wide range of weeds. It is also relatively low in toxicity and has a low persistence in the environment. However, there are also limitations to its use in lab experiments. Dicamba can be phytotoxic to some plants, and its effects can be influenced by environmental factors such as temperature and humidity.

Future Directions

There are several future directions for research on dicamba. One area of research is the development of new formulations and application methods that can reduce the risk of off-target movement and volatilization. Another area of research is the identification of new targets for herbicidal activity, which could lead to the development of more effective herbicides with lower environmental impact. Research is also needed to better understand the effects of dicamba on non-target plants and animals, as well as its persistence in the environment. Finally, research is needed to develop more sustainable weed management practices that can reduce the reliance on herbicides like dicamba.

Synthesis Methods

Dicamba can be synthesized using various methods, including the reaction of 2,4-dichlorophenol with chloroacetic acid, followed by the reaction of the resulting product with 2-(hydroxymethyl)phenol. Another method involves the reaction of 2,4-dichlorophenol with chloroacetyl chloride, followed by the reaction of the resulting product with 2-(hydroxymethyl)phenol. These methods have been optimized to produce high yields of dicamba with high purity.

Scientific Research Applications

Dicamba has been extensively studied for its herbicidal properties. It has been used to control broadleaf weeds in various crops, including soybeans, cotton, corn, and wheat. Research has also been conducted to determine the effects of dicamba on non-target plants and animals, as well as its persistence in the environment.